Cas no 80153-82-8 (Perfluoro-3,6-dioxaoctanoic acid)

• Product Name: Perfluoro-3,6-dioxaoctanoic acid
• CAS No: 80153-82-8
• MF: C₆HF₁₁O₄
• MW: 346.0522
• CID: 5082553
• Update Time: 2025-05-26

Perfluoro-3,6-dioxaoctanoic acid Chemical and Physical Properties

Names and Identifiers

• Perfluoro-3,6-dioxaoctanoic acid
• 2,2-difluoro-2-[1,1,2,2-tetrafluoro-2-(1,1,2,2,2-pentafluoroethoxy)ethoxy]acetic Acid
• 03936D5T73
• Perfluoro(3,6-dioxaoctanoic acid)
• Q27247543
• 2,2,4,4,5,5,7,7,8,8,8-Undecafluoro-3,6-dioxaoctanoic acid
• Acetic acid, difluoro(1,1,2,2-tetrafluoro-2-(pentafluoroethoxy)ethoxy)-
• Acetic acid, 2,2-difluoro-2-(1,1,2,2-tetrafluoro-2-(1,1,2,2,2-pentafluoroethoxy)ethoxy)-

• Inchi： 1S/C6HF11O4/c7-2(8,1(18)19)20-5(14,15)6(16,17)21-4(12,13)3(9,10)11/h(H,18,19)
• InChI Key： HDLFODOGTBJVKF-UHFFFAOYSA-N
• SMILES： FC(C(OC(C(=O)O[H])(F)F)(F)F)(OC(C(F)(F)F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 400
• XLogP3: 3.7
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids

Additional information on Perfluoro-3,6-dioxaoctanoic acid

Comprehensive Analysis of Perfluoro-3,6-dioxaoctanoic Acid (CAS No. 80153-82-8): Properties, Applications, and Environmental Impact

Perfluoro-3,6-dioxaoctanoic acid (CAS No. 80153-82-8) is a fluorinated organic compound belonging to the perfluoroalkyl ether carboxylic acids (PFECAs) family. This high-performance surfactant is characterized by its unique molecular structure, combining a perfluorinated carbon chain with ether linkages and a terminal carboxylic acid group. The presence of ether oxygen atoms in the backbone enhances its solubility and reactivity compared to traditional perfluorinated compounds, making it a versatile material for specialized industrial applications.

In recent years, the scientific community has shown growing interest in PFECA compounds due to their thermal stability and surface-active properties. Researchers are particularly focused on understanding the structure-activity relationship of these molecules, especially in comparison to more widely studied perfluorooctanoic acid (PFOA). The ether linkages in Perfluoro-3,6-dioxaoctanoic acid are believed to influence both its environmental persistence and biological interactions, making it a subject of intense investigation in environmental chemistry and materials science.

The industrial applications of CAS 80153-82-8 span multiple sectors, including advanced polymer processing, specialty coatings, and electronic materials. Its exceptional surface tension reduction capabilities make it valuable in formulations requiring ultra-low surface energy. Current market trends indicate increasing demand for such fluorinated surfactants in high-tech applications, particularly in the semiconductor industry where they are used in photolithography processes and as wetting agents for advanced patterning techniques.

Environmental scientists have been examining the ecological fate of Perfluoro-3,6-dioxaoctanoic acid as part of broader studies on PFAS alternatives. While its ether groups may potentially alter its environmental behavior compared to fully fluorinated chains, comprehensive biodegradation studies and toxicity assessments are still ongoing. Recent publications in environmental science journals highlight the need for more data on the bioaccumulation potential of such modified fluorinated compounds, especially in aquatic ecosystems.

From a synthetic chemistry perspective, 80153-82-8 represents an interesting case study in fluorochemical design. The incorporation of ether groups into the perfluorinated chain requires specialized fluorination techniques and careful control of reaction conditions. Manufacturers are continuously optimizing production processes to improve yield and purity while minimizing environmental impact, responding to the industry's shift toward sustainable fluorochemistry practices.

Analytical characterization of Perfluoro-3,6-dioxaoctanoic acid presents unique challenges due to its amphiphilic nature. Advanced techniques such as LC-MS/MS (liquid chromatography-tandem mass spectrometry) and 19F NMR spectroscopy are typically employed for accurate quantification and structural verification. The development of reliable analytical methods for this compound is particularly relevant given increasing regulatory scrutiny of fluorinated substances worldwide.

In material science applications, researchers are exploring the use of CAS 80153-82-8 as a building block for fluorinated polymers with tailored properties. The ether linkages offer potential advantages in terms of polymer flexibility and processability compared to conventional perfluorinated monomers. Recent patent literature describes innovative applications in fuel cell membranes and specialty elastomers, where the balance between chemical resistance and mechanical properties is critical.

The safety profile of Perfluoro-3,6-dioxaoctanoic acid is an area of active research, with particular attention to its toxicokinetics and potential metabolic pathways. While preliminary studies suggest differences in biological behavior compared to non-ether containing PFAS, comprehensive toxicological evaluations are necessary to fully understand its health and environmental implications. This research is crucial for informing proper handling protocols and risk assessment frameworks for industrial users.

Looking forward, the development of next-generation fluorosurfactants like 80153-82-8 represents an important direction in specialty chemicals innovation. As industries seek alternatives to traditional PFAS with improved environmental profiles, compounds with modified structures are gaining attention. The scientific and industrial communities continue to investigate the full potential of Perfluoro-3,6-dioxaoctanoic acid while addressing concerns about environmental persistence through responsible innovation and application-specific use strategies.